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Compound of Interest

Compound Name:
1-Amino-3,3-dimethylbutan-2-one

hydrochloride

Cat. No.: B042231 Get Quote

Technical Guide: Aminopinacolone
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Aminopinacolone hydrochloride, also known as 3-amino-3-methyl-2-butanone hydrochloride, is

a chemical compound with potential applications in various research and development sectors.

This technical guide provides a comprehensive overview of its known physical properties,

synthesis, and proposed experimental protocols for its further characterization. The information

is intended to support researchers, scientists, and drug development professionals in their work

with this compound.

Core Physical Properties
At present, detailed experimental data for several key physical properties of aminopinacolone

hydrochloride are not extensively reported in publicly available literature. The following table

summarizes the currently known and computationally predicted data.
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Property Value Source

Molecular Formula C₅H₁₂ClNO [CymitQuimica]

Molecular Weight 137.61 g/mol [CymitQuimica]

Melting Point Not Reported -

Boiling Point Not Reported -

Solubility
Expected to be soluble in

water.[1]

General knowledge on

hydrochloride salts

Purity Typically available at ≥95% [CymitQuimica]

Synthesis
A documented method for the synthesis of aminopinacolone hydrochloride involves the

treatment of 3-amino-l-hydroxy-3-methylbutan-2-one with hydrochloric acid. A key step in its

isolation and purification is precipitation from a solution of ethanol and ether.[2]

Logical Workflow for Synthesis and Purification:
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Caption: Synthesis and Purification Workflow for Aminopinacolone Hydrochloride.

Experimental Protocols
Due to the lack of specific published experimental data for aminopinacolone hydrochloride, this

section provides detailed, generalized protocols for determining its key physical properties.

These protocols are based on standard laboratory practices for small organic molecules,

particularly amine hydrochlorides.
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Determination of Melting Point
Principle: The melting point is a fundamental physical property used to determine the purity of a

crystalline solid. A sharp melting range typically indicates a high degree of purity.

Apparatus:

Melting point apparatus (e.g., digital melting point device or Thiele tube)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the aminopinacolone hydrochloride sample is completely dry. If

the crystals are large, gently grind them into a fine powder using a mortar and pestle.

Capillary Loading: Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping

the sealed end on a hard surface.

Measurement:

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20 °C below the expected

melting point (a preliminary rapid determination may be necessary if the melting point is

unknown).

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting). This range

is the melting point.
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Purity Assessment: A narrow melting range (≤ 2 °C) is indicative of a pure compound.

Impurities typically cause a depression and broadening of the melting range.

Determination of Solubility
Principle: Solubility is the property of a solute to dissolve in a solvent to form a homogeneous

solution. For drug development, solubility in aqueous and organic solvents is a critical

parameter. As a hydrochloride salt, aminopinacolone is expected to be water-soluble.[1]

Apparatus:

Analytical balance

Vials or test tubes with closures

Vortex mixer or magnetic stirrer

Temperature-controlled water bath or shaker

Visual inspection or UV-Vis spectrophotometer

Procedure for Qualitative Solubility:

Add approximately 1-2 mg of aminopinacolone hydrochloride to a vial containing 1 mL of the

test solvent (e.g., water, ethanol, methanol, dichloromethane, acetone).

Vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution for the presence of undissolved solid against a dark background.

Categorize the solubility as freely soluble, soluble, sparingly soluble, or insoluble based on

visual observation.

Procedure for Quantitative Solubility (Equilibrium Solubility Method):

Add an excess amount of aminopinacolone hydrochloride to a known volume of the solvent

in a sealed vial.
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Agitate the vial in a temperature-controlled shaker bath (e.g., 25 °C or 37 °C) for a sufficient

time (typically 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred.

Dilute the supernatant with a suitable solvent and determine the concentration of the

dissolved compound using a validated analytical method (e.g., HPLC-UV, LC-MS).

Calculate the solubility in units of mg/mL or mol/L.

Spectral Analysis
Experimental spectral data for aminopinacolone hydrochloride are not readily available in the

public domain. The following sections outline the expected spectral characteristics and provide

a general workflow for acquiring this data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Expected ¹H NMR Features:

Methyl protons (C1): A singlet.

Methyl protons (C4): A singlet.

Amine protons (-NH₃⁺): A broad singlet, the chemical shift of which will be dependent on the

solvent and concentration.

Expected ¹³C NMR Features:

Carbonyl carbon (C2): A signal in the downfield region typical for ketones.

Quaternary carbon (C3): A signal.

Methyl carbons (C1 and C4): Signals in the aliphatic region.
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Experimental Workflow for NMR Analysis:

Dissolve Sample in Deuterated Solvent
(e.g., D₂O, DMSO-d₆)

Transfer to NMR Tube

Acquire ¹H and ¹³C NMR Spectra

Process Data (Fourier Transform, Phasing, Baseline Correction)

Spectral Interpretation

Click to download full resolution via product page

Caption: Workflow for Nuclear Magnetic Resonance (NMR) Analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy
Expected FTIR Absorption Bands:

N-H stretch (amine salt): A broad band in the region of 3000-2500 cm⁻¹.

C-H stretch (aliphatic): Sharp peaks around 2950-2850 cm⁻¹.

C=O stretch (ketone): A strong, sharp peak around 1715-1680 cm⁻¹.

N-H bend (amine salt): A band around 1600-1500 cm⁻¹.
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Conclusion
This technical guide consolidates the currently available information on the physical properties

of aminopinacolone hydrochloride. While foundational data such as molecular formula and

weight are established, a significant opportunity exists for further experimental characterization.

The provided protocols offer a roadmap for researchers to determine critical parameters like

melting point and solubility, and to acquire essential spectral data. Such information will be

invaluable for advancing the scientific understanding and potential applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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